Cas no 70705-46-3 ( )

• Product Name: &nbsp
• CAS No: 70705-46-3
• MF: C₁₂H₉ClN₂O₂S
• MW: 280.730060338974
• CID: 867603
• PubChem ID: 10085086
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-CHLOROIMIDAZO[2,1-B]BENZOTHIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• SCHEMBL20518824
• 70705-46-3
•  

• Inchi： 1S/C12H9ClN2O2S/c1-2-17-11(16)8-6-15-10-7(13)4-3-5-9(10)18-12(15)14-8/h3-6H,2H2,1H3
• InChI Key： QNQWJMVJRJODFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N1C=C(C(=O)OCC)N=C1S2

Computed Properties

• Exact Mass: 280.0073264g/mol
• Monoisotopic Mass: 280.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 71.8Ų